methyl 2-({[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate

• IUPAC Name: methyl 2-[[2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H22N4O6/c1-32-20-9-8-15(12-21(20)33-2)18-13-19-23(30)27(10-11-28(19)26-18)14-22(29)25-17-7-5-4-6-16(17)24(31)34-3/h4-13H,14H2,1-3H3,(H,25,29)
• InChI Key: VBAWVYITXZKJRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC=CC=C4C(=O)OC)OC
• Molecular Formula: C24H22N4O6
• Molecular Weight: 462.5 g/mol

Description

The compound of interest, "methyl 2-({[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate," is a complex molecule that appears to be related to a family of compounds used in the synthesis of various heterocyclic systems. These compounds are often intermediates in the preparation of molecules with potential pharmacological activities. The related compounds in the provided papers are used to synthesize pyrido[1,2-a]pyrimidin-4-ones, pyranopyrimidinones, pyranopyrazolones, benzopyranones, and other heterocyclic systems, which suggests that the compound may also be used in similar synthetic pathways .

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions starting from acetoacetic esters or other precursors such as methyl N-(benzyloxycarbonyl)glycinate. These precursors are then transformed through reactions with various reagents to yield the desired heterocyclic systems. For example, methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate is prepared in

Scientific Research Applications

Heterocyclic Compound Synthesis

Compounds similar to "methyl 2-({[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate" are often used as reagents in the synthesis of various heterocyclic systems. For instance, methyl compounds have been utilized in the preparation of pyridopyrimidinones, pyridazinones, triazolopyrimidinones, and thiazolopyrimidinones, among others. These heterocyclic compounds have significant potential in the development of new therapeutic agents due to their diverse biological activities (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

Antimicrobial Activities

Some derivatives synthesized from similar compounds exhibit promising antimicrobial properties. For example, pyrazoline and pyrazole derivatives have been synthesized and shown to possess antibacterial and antifungal activities, indicating potential applications in developing new antimicrobial agents (Hassan, 2013).

Structural and Spectral Analyses

Research on compounds with similar structures often involves detailed structural and spectral analyses to understand their chemical properties better and guide their applications in drug synthesis. Studies have been conducted on the lactonization products of related compounds, providing insights into their structural dynamics and potential chemical behaviors (Evans, Fronczek, & Gandour, 1995).

Neuroprotective Agents

Some methyl derivatives are explored as neuroprotective agents for ischemia-reperfusion damage, indicating the potential of such compounds in treating neurological disorders (Kim et al., 2002).

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to use personal protective equipment and follow safe laboratory practices.